B1574568 AZD-4992

AZD-4992

Cat. No. B1574568
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

AZD-4992 is a bioactive chemical.

Scientific Research Applications

1. Cancer Treatment and Mechanisms

AZD-4992 is studied in the context of cancer treatment, particularly ovarian carcinoma. A 2013 study by (Ma & Li, 2013) explored the effects of AZD-4992 (referred to as AZD1152), an Aurora kinase B inhibitor, on cisplatin-resistant ovarian cancer cells. The study found that AZD-4992 inhibits cancer cell proliferation and induces apoptosis, showing potential as a single agent or in combination with cisplatin.

2. Pharmacokinetics and Drug Development

Another aspect of AZD-4992 research involves its pharmacokinetics and implications for drug development. For example, (Wu et al., 2018) conducted a pharmacokinetic study on AZD-4992, emphasizing its potential as a central nervous system-penetrant EGFR inhibitor.

3. Database Management System Studies

Interestingly, AZD-4992 has also been referenced in the field of database management system studies. (Suh, Snodgrass & Zhang, 2014) described the Arizona Database Laboratory (AZDBLab), which assists in empirical studies across multiple database management systems, though this may not be directly related to the chemical properties of AZD-4992.

4. Tuberculosis Treatment

In the context of tuberculosis treatment, (Alsultan et al., 2017) examined AZD-5847, a new oxazolidinone derivative under development. This study evaluated the population pharmacokinetics of AZD-5847 in patients with pulmonary tuberculosis, contributing to the understanding of its potential therapeutic applications.

5. Alzheimer's Disease Research

AZD-4992 has been explored in Alzheimer's disease research. (Cebers et al., 2016) discussed AZD3293, a promising new BACE1 inhibitor in Phase III clinical development for Alzheimer's treatment, highlighting its pharmacokinetic and pharmacodynamic effects.

properties

Product Name

AZD-4992

IUPAC Name

NONE

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>5 years if stored properly

solubility

Soluble in DMSO, not in water

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

AZD-4992;  AZD 4992;  AZD4992.

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.